Cas no 1219730-72-9 (4-bromo-2-(2-methoxyethoxy)aniline)
4-bromo-2-(2-methoxyethoxy)aniline Chemical and Physical Properties
Names and Identifiers
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- 4-Bromo-2-(2-methoxyethoxy)-phenylamine
- 4-Bromo-2-(2-methoxy-ethoxy)-phenylamine
- 4-bromo-2-(2-methoxyethoxy)aniline
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- Inchi: 1S/C9H12BrNO2/c1-12-4-5-13-9-6-7(10)2-3-8(9)11/h2-3,6H,4-5,11H2,1H3
- InChI Key: JMHZROHRIISRKH-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)OCCOC)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 146
- Topological Polar Surface Area: 44.5
4-bromo-2-(2-methoxyethoxy)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1294899-0.05g |
4-bromo-2-(2-methoxyethoxy)aniline |
1219730-72-9 | 0.05g |
$612.0 | 2023-06-06 | ||
| Enamine | EN300-1294899-0.1g |
4-bromo-2-(2-methoxyethoxy)aniline |
1219730-72-9 | 0.1g |
$640.0 | 2023-06-06 | ||
| Enamine | EN300-1294899-0.25g |
4-bromo-2-(2-methoxyethoxy)aniline |
1219730-72-9 | 0.25g |
$670.0 | 2023-06-06 | ||
| Enamine | EN300-1294899-0.5g |
4-bromo-2-(2-methoxyethoxy)aniline |
1219730-72-9 | 0.5g |
$699.0 | 2023-06-06 | ||
| Enamine | EN300-1294899-1.0g |
4-bromo-2-(2-methoxyethoxy)aniline |
1219730-72-9 | 1g |
$728.0 | 2023-06-06 | ||
| Enamine | EN300-1294899-2.5g |
4-bromo-2-(2-methoxyethoxy)aniline |
1219730-72-9 | 2.5g |
$1428.0 | 2023-06-06 | ||
| Enamine | EN300-1294899-5.0g |
4-bromo-2-(2-methoxyethoxy)aniline |
1219730-72-9 | 5g |
$2110.0 | 2023-06-06 | ||
| Enamine | EN300-1294899-10.0g |
4-bromo-2-(2-methoxyethoxy)aniline |
1219730-72-9 | 10g |
$3131.0 | 2023-06-06 | ||
| Enamine | EN300-1294899-50mg |
4-bromo-2-(2-methoxyethoxy)aniline |
1219730-72-9 | 50mg |
$348.0 | 2023-09-30 | ||
| Enamine | EN300-1294899-100mg |
4-bromo-2-(2-methoxyethoxy)aniline |
1219730-72-9 | 100mg |
$364.0 | 2023-09-30 |
4-bromo-2-(2-methoxyethoxy)aniline Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 4-bromo-2-(2-methoxyethoxy)aniline
Comprehensive Guide to 4-bromo-2-(2-methoxyethoxy)aniline (CAS No. 1219730-72-9): Properties, Applications, and Market Insights
4-bromo-2-(2-methoxyethoxy)aniline (CAS No. 1219730-72-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated aniline derivative features a unique methoxyethoxy substituent, making it a valuable intermediate in the synthesis of complex molecules. With the growing demand for fine chemicals and custom synthesis solutions, this compound has become increasingly relevant in modern chemical applications.
The molecular structure of 4-bromo-2-(2-methoxyethoxy)aniline combines an aromatic amine with both bromine and ether functionalities. This combination creates a versatile building block for drug discovery and material science applications. Researchers particularly value its balanced reactivity profile, which allows for selective modifications at either the amine or the bromine positions. The compound's solubility characteristics in common organic solvents make it particularly useful in various synthetic protocols.
In pharmaceutical applications, 4-bromo-2-(2-methoxyethoxy)aniline serves as a crucial intermediate for developing small molecule therapeutics. Its structural features make it suitable for creating compounds targeting neurological disorders and inflammatory conditions - two of the most researched therapeutic areas today. The compound's ability to serve as a precursor for heterocyclic compounds has made it valuable in the search for new kinase inhibitors and GPCR modulators.
The agrochemical industry has also shown interest in 1219730-72-9 as a potential building block for novel crop protection agents. With increasing global focus on sustainable agriculture and precision farming, researchers are exploring brominated aniline derivatives for developing next-generation pesticides with improved environmental profiles. The methoxyethoxy moiety in particular may contribute to favorable bioavailability characteristics in plant systems.
From a synthetic chemistry perspective, 4-bromo-2-(2-methoxyethoxy)aniline offers several advantages. The bromine atom serves as an excellent handle for cross-coupling reactions, particularly in palladium-catalyzed transformations that are fundamental to modern organic synthesis. Meanwhile, the aniline functionality provides opportunities for diazotization and subsequent derivatization, making this compound a versatile starting material for diverse chemical libraries.
Recent market trends show growing demand for specialty aniline derivatives like 1219730-72-9, driven by expansion in contract research organizations and custom synthesis services. The compound's applications in fluorescent dyes and organic electronics have further broadened its commercial potential. Manufacturers are responding with improved production processes that emphasize green chemistry principles and atom economy.
Quality control of 4-bromo-2-(2-methoxyethoxy)aniline typically involves advanced analytical techniques including HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent requirements of pharmaceutical and advanced material applications. Proper storage conditions typically recommend protection from light and moisture to maintain stability over extended periods.
The future outlook for CAS 1219730-72-9 appears promising as research continues into its potential applications. With increasing interest in structure-activity relationships and fragment-based drug discovery, this compound's unique structural features position it as a valuable tool for medicinal chemists. Additionally, its potential in material science applications, particularly in the development of organic semiconductors, represents an exciting avenue for further exploration.
For researchers considering 4-bromo-2-(2-methoxyethoxy)aniline for their projects, it's important to consult recent literature for the latest synthetic applications. The compound's handling precautions should follow standard laboratory safety protocols for aromatic amines. As with all specialized chemicals, working with reputable suppliers who can provide comprehensive analytical data and technical support is recommended to ensure successful outcomes in research and development applications.
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